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Abstract
Linoleoyl-coenzyme A (linoleoyl-CoA) is a pivotal intermediate in lipid metabolism and cellular

signaling. As the activated form of the essential fatty acid linoleic acid, it serves as a substrate

for a variety of enzymatic reactions, including desaturation, elongation, and incorporation into

complex lipids such as phospholipids and triglycerides.[1] Beyond its metabolic functions,

linoleoyl-CoA and other long-chain acyl-CoAs act as signaling molecules, influencing

transcription factors like peroxisome proliferator-activated receptors (PPARs) and sterol

regulatory element-binding proteins (SREBPs), thereby modulating gene expression related to

lipid homeostasis and inflammation.[2][3] This technical guide provides a comprehensive

overview of the biochemical and physical properties of linoleoyl-CoA, detailed experimental

protocols for its synthesis, purification, and analysis, and a review of its role in key signaling

pathways.

Biochemical and Physical Properties
Linoleoyl-CoA is an amphipathic molecule consisting of a hydrophilic coenzyme A moiety

attached to a hydrophobic 18-carbon polyunsaturated fatty acyl chain with two cis double
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bonds at the Δ9 and Δ12 positions.[4][5]

Quantitative Data Summary
Property Value References

IUPAC Name

S-[2-[3-[[(2R)-4-

[[[(2R,3S,4R,5R)-5-(6-

aminopurin-9-yl)-4-hydroxy-3-

phosphonooxyoxolan-2-

yl]methoxy-

hydroxyphosphoryl]oxy-

hydroxyphosphoryl]oxy-2-

hydroxy-3,3-

dimethylbutanoyl]amino]propa

noylamino]ethyl] (9Z,12Z)-

octadeca-9,12-dienethioate

[6]

Molecular Formula C39H66N7O17P3S [6][7]

Molecular Weight 1029.96 g/mol [7]

CAS Number 6709-57-5 [6]

Appearance Solid [6][7]

Melting Point

Not available in the literature.

The free fatty acid, linoleic

acid, has a melting point of -5

°C.

[8]

Solubility

Soluble in organic solvents;

limited solubility in water.

Aqueous solutions are

unstable and should be used

fresh.

[4]

UV Absorbance λmax
~260 nm (due to the adenine

moiety of Coenzyme A)
[9]

Spectral Properties
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Mass Spectrometry (MS): The fragmentation of acyl-CoAs in tandem MS is characterized by

a neutral loss of the phosphorylated ADP moiety (507.102 m/z). Key fragment ions for

linoleoyl-CoA would include the acylium ion and fragments of the coenzyme A molecule.

PubChem lists MS/MS data for linoleoyl-CoA, showing characteristic fragments.[6][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The 1H-NMR and 13C-NMR spectra of

the linoleoyl moiety would show characteristic signals for the olefinic protons and carbons of

the cis-double bonds, as well as the methylene and terminal methyl groups. The coenzyme A

portion of the molecule also has a distinct NMR fingerprint.[6][11][12][13][14]

Biochemical Role and Signaling Pathways
Linoleoyl-CoA is a central hub in fatty acid metabolism. It is formed from linoleic acid in an ATP-

dependent reaction catalyzed by acyl-CoA synthetases.[15] Once formed, it can enter several

metabolic and signaling pathways.

Fatty Acid Metabolism
Linoleoyl-CoA is a substrate for delta-6-desaturase, the rate-limiting enzyme in the biosynthesis

of arachidonic acid, a precursor for eicosanoids.[11] It can also be elongated and incorporated

into various lipid species, contributing to the composition and fluidity of cellular membranes.[1]
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Synthesis & Purification

HPLC Analysis

Enzymatic Synthesis
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Sample Preparation
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UV Detection (260 nm)

Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15546588?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

